N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 3-methoxy-N-[4-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)17(21)19-14-7-9-15(10-8-14)20-18(22)13-5-4-6-16(11-13)23-3/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: OUNKCCOKKNZCAC-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC

Description

N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide, also known as IB-MECA, is a synthetic compound that belongs to the class of adenosine receptor agonists. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide acts as an agonist of the adenosine A3 receptor, which is a G protein-coupled receptor that is widely expressed in various tissues, including immune cells, endothelial cells, and cancer cells. Activation of the adenosine A3 receptor by N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide leads to a cascade of intracellular signaling events, including activation of adenylate cyclase, inhibition of calcium influx, and activation of protein kinase C. These signaling events result in various cellular responses, including inhibition of inflammation, modulation of immune cell function, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide has also been shown to modulate the function of various immune cells, including T cells, B cells, and dendritic cells. In addition, N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide has been shown to induce apoptosis in cancer cells by activating various apoptotic pathways.

Advantages and Limitations for Lab Experiments

N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide has several advantages for lab experiments, including its high potency, selectivity, and stability. It can be easily synthesized and purified, and its effects can be easily measured using various biochemical and cellular assays. However, N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide also has some limitations for lab experiments, including its potential toxicity and the need for careful dosing and administration. In addition, the effects of N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide may vary depending on the cell type, disease model, and experimental conditions used.

Future Directions

There are several future directions for the study of N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. Another direction is to explore its potential as a combination therapy with other drugs or immune checkpoint inhibitors. In addition, the development of more potent and selective adenosine A3 receptor agonists may lead to the discovery of novel therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide involves a series of chemical reactions starting from 3-methoxybenzoyl chloride and isobutyryl chloride. The intermediate product is then treated with 4-aminophenylacetic acid to form the final product, N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide. The purity and yield of the compound can be improved by using various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to have anti-inflammatory, immunomodulatory, and anti-tumor effects in preclinical studies. N-[4-(isobutyrylamino)phenyl]-3-methoxybenzamide has been tested in various animal models of diseases, such as rheumatoid arthritis, multiple sclerosis, and cancer, and has shown promising results.